Cas no 915771-05-0 (Benzamide, N-(1-methyl-1H-pyrazol-3-yl)-3,5-bis(phenylmethoxy)-)

• Product Name: Benzamide, N-(1-methyl-1H-pyrazol-3-yl)-3,5-bis(phenylmethoxy)-
• CAS No: 915771-05-0
• MF: C₂₅H₂₃N₃O₃
• MW: 413.468425989151
• CID: 786976
• PubChem ID: 53629651
• Update Time: 2025-04-19

Benzamide, N-(1-methyl-1H-pyrazol-3-yl)-3,5-bis(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(1-methyl-1H-pyrazol-3-yl)-3,5-bis(phenylmethoxy)-
• 3,5-bis(benzyloxy)-N-(1-methyl-1H-pyrazol-3-yl)benzamide
• N-(1-methylpyrazol-3-yl)-3,5-bis(phenylmethoxy)benzamide
• 915771-05-0
• N-(1-methyl-1H-pyrazol-3-yl)-3,5-bis[(phenylmethyl)oxy]benzamide
• DTXSID70705515
• IEWDIDBQJMYJSO-UHFFFAOYSA-N
• SCHEMBL1426983

• Inchi： 1S/C25H23N3O3/c1-28-13-12-24(27-28)26-25(29)21-14-22(30-17-19-8-4-2-5-9-19)16-23(15-21)31-18-20-10-6-3-7-11-20/h2-16H,17-18H2,1H3,(H,26,27,29)
• InChI Key： IEWDIDBQJMYJSO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C=C(C(NC2C=CN(C)N=2)=O)C=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 413.17394160g/mol
• Monoisotopic Mass: 413.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 65.4Ų